Cas no 1261917-59-2 (4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol)

• Product Name: 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol
• CAS No: 1261917-59-2
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18313408
• CID: 2763343
• PubChem ID: 53219101
• Update Time: 2025-05-19

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261917-59-2
• Methyl 2-fluoro-4'-hydroxy-3'-methyl[1,1'-biphenyl]-4-carboxylate
• DTXSID40683977
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol, 95%
• MFCD18313408
• 4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-2-METHYLPHENOL
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol

• MDL： MFCD18313408
• Inchi： 1S/C15H13FO3/c1-9-7-10(4-6-14(9)17)12-5-3-11(8-13(12)16)15(18)19-2/h3-8,17H,1-2H3
• InChI Key： TZEJGANNFDMDCO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261917-59-2): An Overview of Its Structure, Properties, and Applications

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261917-59-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its fluorine and methoxycarbonyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol is C₁₅H₁₃FO₃, and its molecular weight is approximately 268.26 g/mol. The compound features a phenolic hydroxyl group, which contributes to its reactivity and potential biological activity. The presence of the fluorine atom and the methoxycarbonyl group adds complexity to its structure, influencing its physical and chemical properties.

In terms of physical properties, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol is a solid at room temperature with a melting point of around 100-105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic and analytical procedures.

The chemical reactivity of 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol is influenced by its functional groups. The phenolic hydroxyl group can participate in nucleophilic substitution reactions, esterification, and other reactions involving the formation or cleavage of covalent bonds. The methoxycarbonyl group can undergo hydrolysis to form the corresponding carboxylic acid, which can further react to form esters or amides. The fluorine atom can also affect the electronic properties of the molecule, influencing its reactivity in various chemical transformations.

In the context of biological research, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol has been studied for its potential pharmacological properties. Recent studies have shown that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its potential as a therapeutic agent, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol has also been explored for its use in materials science. Its unique molecular structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block in the development of polymeric materials with enhanced thermal stability and mechanical strength.

In the pharmaceutical industry, the synthesis and characterization of compounds like 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol are crucial for drug discovery and development processes. High-throughput screening methods have identified this compound as a hit in several assays designed to identify molecules with specific biological activities. Further optimization through medicinal chemistry approaches can lead to the development of more potent and selective drug candidates.

The environmental impact of compounds like 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol is another important consideration. While this compound is not classified as hazardous or toxic under current regulations, it is essential to conduct thorough environmental risk assessments to ensure its safe use and disposal. Studies on biodegradability and ecotoxicity are ongoing to provide a comprehensive understanding of its environmental fate.

In conclusion, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261917-59-2) is a multifaceted compound with a rich array of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and functional groups offer numerous opportunities for scientific exploration and practical applications. As research continues to advance, this compound is likely to play an increasingly important role in various fields, contributing to new discoveries and innovations.